Cas no 139937-44-3 (DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-)

• Product Name: DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
• CAS No: 139937-44-3
• MF: C₁₆H₁₆BrNO₄S
• MW: 398.271542549133
• CID: 1284707
• Update Time: 2024-08-04

DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
• Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-

• Inchi： 1S/C16H16BrNO4S/c1-11-9-13(17)7-8-15(11)23(21,22)18-14(16(19)20)10-12-5-3-2-4-6-12/h2-9,14,18H,10H2,1H3,(H,19,20)/t14-/m0/s1
• InChI Key： PYMCDUPPSHUFCA-AWEZNQCLSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NS(C1=CC=C(Br)C=C1C)(=O)=O

Computed Properties

• Exact Mass: 396.99838

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 556.3±60.0 °C(Predicted)
• PSA: 83.47
• pka: 3.18±0.10(Predicted)